1-(2-fluorophenyl)-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-fluorophenyl)-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine, commonly known as FPPP, is a synthetic compound that belongs to the class of piperazine derivatives. FPPP has gained attention in the scientific community due to its potential applications in research and development.
Mechanism of Action
FPPP acts as an agonist at serotonin receptors, specifically the 5-HT1A and 5-HT2A receptors. This results in increased serotonin levels in the brain, which can lead to antidepressant and anxiolytic effects. FPPP also has dopaminergic and noradrenergic effects, which may contribute to its potential as a drug of abuse.
Biochemical and Physiological Effects:
FPPP has been shown to increase extracellular levels of serotonin, dopamine, and noradrenaline in the brain. This can lead to increased mood, energy, and motivation. However, chronic use of FPPP has been shown to cause neurotoxicity and damage to serotonin neurons.
Advantages and Limitations for Lab Experiments
FPPP has several advantages for use in lab experiments, including its high potency and selectivity for serotonin receptors. However, FPPP also has limitations, such as its potential for neurotoxicity and limited availability.
Future Directions
There are several future directions for research on FPPP, including investigating its potential as a treatment for depression and anxiety disorders, further exploring its dopaminergic and noradrenergic effects, and developing safer derivatives with fewer side effects. Additionally, more research is needed to fully understand the potential for FPPP as a drug of abuse and its associated risks.
In conclusion, FPPP is a synthetic compound with potential applications in neuropharmacology, drug abuse research, and medicinal chemistry. While it has shown promise as a selective serotonin reuptake inhibitor, it also has limitations and potential risks. Further research is needed to fully understand its mechanism of action and potential uses.
Synthesis Methods
FPPP can be synthesized by reacting 1-(2-fluorophenyl)piperazine with 1-(2-phenylethyl)-4-piperidone in the presence of a reducing agent such as sodium borohydride. The reaction yields FPPP as a white solid, which can be purified by recrystallization.
Scientific Research Applications
FPPP has been used in various scientific studies, including neuropharmacology, drug abuse research, and medicinal chemistry. FPPP has shown potential as a selective serotonin reuptake inhibitor (SSRI), which could be useful in treating depression and anxiety disorders. Additionally, FPPP has been investigated for its potential use as a drug of abuse, as it has similar effects to other piperazine derivatives such as benzylpiperazine (BZP) and trifluoromethylphenylpiperazine (TFMPP).
properties
IUPAC Name |
1-(2-fluorophenyl)-4-[1-(2-phenylethyl)piperidin-4-yl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30FN3/c24-22-8-4-5-9-23(22)27-18-16-26(17-19-27)21-11-14-25(15-12-21)13-10-20-6-2-1-3-7-20/h1-9,21H,10-19H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQMZLCTYUGDYOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2CCN(CC2)C3=CC=CC=C3F)CCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30FN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Fluorophenyl)-4-[1-(2-phenylethyl)piperidin-4-yl]piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.